Cas no 26209-27-8 (1-(2,4-dimethylphenyl)-1H-imidazole-2-thiol)

1-(2,4-dimethylphenyl)-1H-imidazole-2-thiol structure
26209-27-8 structure
Product Name:1-(2,4-dimethylphenyl)-1H-imidazole-2-thiol
CAS No:26209-27-8
MF:C11H12N2S
MW:204.291380882263
MDL:MFCD04621557
CID:1110006
PubChem ID:2393263
Update Time:2025-04-20

1-(2,4-dimethylphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dimethylphenyl)-1,3-dihydro-2H-Imidazole-2-thione
    • 1-(2,4-dimethylphenyl)-1H-imidazole-2-thiol
    • 26209-27-8
    • Z56919242
    • MLS001018155
    • SR-01000043755-1
    • SR-01000043755
    • HMS2644E06
    • AKOS022359851
    • 3-(2,4-dimethylphenyl)-1H-imidazole-2-thione
    • AB00719891-01
    • CHEMBL1606098
    • AKOS000116521
    • 1-(2,4-dimethylphenyl)-3H-imidazole-2-thione
    • SMR000354458
    • BBA20927
    • EN300-06142
    • MDL: MFCD04621557
    • Inchi: 1S/C11H12N2S/c1-8-3-4-10(9(2)7-8)13-6-5-12-11(13)14/h3-7H,1-2H3,(H,12,14)
    • InChI Key: NRDBUFOGZXXCRC-UHFFFAOYSA-N
    • SMILES: S=C1NC=CN1C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 204.07211956g/mol
  • Monoisotopic Mass: 204.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 47.4Ų

1-(2,4-dimethylphenyl)-1H-imidazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1-(2,4-dimethylphenyl)-1H-imidazole-2-thiol
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$ 50.00 2022-06-05
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Enamine
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Enamine
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Enamine
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Enamine
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